Cas no 63860-08-2 (3-Pentenoic acid, 2,2-dimethyl-, ethyl ester, (Z)-)

• Product name: 3-Pentenoic acid, 2,2-dimethyl-, ethyl ester, (Z)-
• CAS No: 63860-08-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1668506

3-Pentenoic acid, 2,2-dimethyl-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 2,2-dimethyl-, ethyl ester, (Z)-
• 3-Pentenoic acid, 2,2-dimethyl-, ethyl ester, (Z)- (9CI)

• Inchi： 1S/C9H16O2/c1-5-7-9(3,4)8(10)11-6-2/h5,7H,6H2,1-4H3/b7-5-
• InChI Key： FIEJPUAUJWLROU-ALCCZGGFSA-N
• SMILES： C(OCC)(=O)C(C)(C)/C=C\C

Computed Properties

• Exact Mass: 156.11508

Experimental Properties

• Density: 0.896±0.06 g/cm3(Predicted)
• Boiling Point: 180.0±9.0 °C(Predicted)
• PSA: 26.3